Cas no 97743-96-9 (1H-Benzo[6,7]phenanthro[10,1-bc]furan-6,8,11(12bH)-trione,2,3-dihydro-12b-methyl-, (12bS)-)

• Product Name: 1H-Benzo[6,7]phenanthro[10,1-bc]furan-6,8,11(12bH)-trione,2,3-dihydro-12b-methyl-, (12bS)-
• CAS No: 97743-96-9
• MF: C₂₀H₁₄O₄
• MW: 318.322765827179
• CID: 807149
• PubChem ID: 122838
• Update Time: 2025-04-19

1H-Benzo[6,7]phenanthro[10,1-bc]furan-6,8,11(12bH)-trione,2,3-dihydro-12b-methyl-, (12bS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzo[6,7]phenanthro[10,1-bc]furan-6,8,11(12bH)-trione,2,3-dihydro-12b-methyl-, (12bS)-
• (+)-Xestoquinone
• (12bS)-2,3-Dihydro-12b-methyl-1H-benzo[6,7]phenanthro[10,1-bc]furan-6,8,11(12bH)-trione
• C20073
• Xestoquinone
• (12BS)-2,3-DIHYDRO-12B-METHYL-1H-BENZO(6,7)PHENANTHRO(10,1-BC)FURAN-6,8,11(12BH)-TRIONE
• NSC-643406
• 12b-Methyl-2,3-dihydro-1H-tetrapheno[5,4-bc]furan-6,8,11(12bH)-trione
• UNII-V44PLT6RWZ
• NSC643406
• AKOS040754458
• 1H-Benzo(6,7)phenanthro(10,1-bc)furan-6,8,11(12bH)-trione, 2,3-dihydro-12b-methyl-, (S)-
• 1H-BENZO(6,7)PHENANTHRO(10,1-BC)FURAN-6,8,11(12BH)-TRIONE, 2,3-DIHYDRO-12B-METHYL-, (12BS)-
• CHEMBL510492
• 1-XQN
• XESTOQUINONE, (+)-
• Q15634140
• BDBM50398330
• 97743-96-9
• (1S)-1-methyl-14-oxapentacyclo[11.6.1.02,11.04,9.016,20]icosa-2(11),3,6,9,13(20),15-hexaene-5,8,12-trione
• XQN
• DTXSID90913675
• SCHEMBL12104111
• (S)-12b-Methyl-2,3-dihydro-1H-tetrapheno[5,4-bc]furan-6,8,11(12bH)-trione
• NCI60_014669
• V44PLT6RWZ

• Inchi： 1S/C20H14O4/c1-20-6-2-3-10-9-24-19(17(10)20)18(23)13-7-11-12(8-14(13)20)16(22)5-4-15(11)21/h4-5,7-9H,2-3,6H2,1H3/t20-/m0/s1
• InChI Key： HDONDRKCXFRHQQ-FQEVSTJZSA-N
• SMILES： O1C=C2CCC[C@@]3(C)C4C=C5C(C=CC(C5=CC=4C(C1=C32)=O)=O)=O

Computed Properties

• Exact Mass: 318.089209
• Monoisotopic Mass: 318.089209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• XLogP3: 3.7

Experimental Properties

• Density: 1.415
• Boiling Point: 567.8°Cat760mmHg
• Flash Point: 284.3°C
• Refractive Index: 1.671

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones